![molecular formula C19H23F3N4O2 B2491721 4-[[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]-methylamino]methyl]-N-(2,2,2-trifluoroethyl)benzamide CAS No. 1211317-26-8](/img/structure/B2491721.png)
4-[[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]-methylamino]methyl]-N-(2,2,2-trifluoroethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The investigation of novel chemical entities often involves the exploration of their synthesis, molecular structure, chemical reactions, and physical and chemical properties. While direct research on the specified compound is scarce, related studies on benzamide derivatives and their analogs offer valuable insights.
Synthesis Analysis
The synthesis of benzamide derivatives typically involves direct acylation reactions, as demonstrated in the preparation of N-(cyano(naphthalen-1-yl)methyl)benzamides through acylation of 2-amino-2-(naphthalen-1-yl)acetonitrile (Younes et al., 2020). Such methodologies could be adapted for the synthesis of related compounds, including the one .
Molecular Structure Analysis
X-ray single crystallography often reveals the solid-state properties of these compounds, providing insights into their molecular structure and hydrogen bonding interactions (Younes et al., 2020). Understanding the molecular geometry, bonding, and electron distribution is crucial for predicting reactivity and interaction with biological targets.
Chemical Reactions and Properties
Benzamide derivatives have been found to exhibit interesting chemical behaviors, such as drastic color transitions in response to specific anions, attributed to deprotonation-enhanced intramolecular charge transfer mechanisms. These properties highlight the potential for sensor applications (Younes et al., 2020).
Scientific Research Applications
Synthesis Techniques and Chemical Properties
Synthesis of Cyclic Dipeptidyl Ureas : Researchers explored the synthesis of cyclic dipeptidyl ureas, introducing new classes of pseudopeptidic triazines composed of different amino acids through specific reactions. This methodological advancement offers insights into the compound's structural versatility and potential applications in synthesizing novel biochemical agents (Sañudo et al., 2006).
Development of Anticonvulsant Enaminones : The crystal structures of anticonvulsant enaminones were determined, revealing significant insights into the compound's interaction with biological targets through hydrogen bonding. This research could inform the development of new therapeutic agents targeting neurological disorders (Kubicki et al., 2000).
Efficient Reagent for α-Ketoamide Derivatives : A study on the synthesis of α-ketoamide derivatives using OxymaPure/DIC demonstrated the compound's utility in producing high-purity yields. This research underscores the compound's role in facilitating the synthesis of complex organic molecules with potential pharmaceutical applications (El‐Faham et al., 2013).
Cyanide Detection : Research into chromogenic oxazines for cyanide detection highlighted the compound's ability to undergo transformations in the presence of cyanide, leading to the development of practical strategies for detecting this toxic anion in aqueous environments. This application is critical for environmental monitoring and safety (Tomasulo et al., 2006).
Antifolate Properties : A study on the synthesis and antifolate properties of novel compounds related to the chemical demonstrated its potential in inhibiting DHFR and cell growth, indicating its utility in cancer research. The findings suggest that modifications to the compound could lead to improved therapeutic agents (Degraw et al., 1992).
properties
IUPAC Name |
4-[[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]-methylamino]methyl]-N-(2,2,2-trifluoroethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23F3N4O2/c1-26(11-16(27)25-18(12-23)8-2-3-9-18)10-14-4-6-15(7-5-14)17(28)24-13-19(20,21)22/h4-7H,2-3,8-11,13H2,1H3,(H,24,28)(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYGXQKLGVDYDMC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=C(C=C1)C(=O)NCC(F)(F)F)CC(=O)NC2(CCCC2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23F3N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[({[(1-Cyanocyclopentyl)carbamoyl]methyl}(methyl)amino)methyl]-N-(2,2,2-trifluoroethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.